Cas no 1478934-81-4 (1H-Pyrazole-3-carboxaldehyde, 5-bromo-1-methyl-)

Technical Introduction: 1H-Pyrazole-3-carboxaldehyde, 5-bromo-1-methyl- (CAS: [insert if available]) is a brominated pyrazole derivative featuring a formyl functional group at the 3-position and a methyl substituent at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of both an aldehyde group and a bromine atom enhances its reactivity, enabling selective functionalization via cross-coupling, condensation, or nucleophilic substitution reactions. Its well-defined structure and high purity make it suitable for research and industrial applications requiring precise molecular modifications. Stability under standard conditions ensures consistent performance in synthetic workflows.

1H-Pyrazole-3-carboxaldehyde, 5-bromo-1-methyl- structure

1478934-81-4 structure

Product Name:1H-Pyrazole-3-carboxaldehyde, 5-bromo-1-methyl-

CAS No:1478934-81-4

MF:C₅H₅BrN₂O

MW:189.009999990463

CID:6467832

Update Time:2025-06-07

1H-Pyrazole-3-carboxaldehyde, 5-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-carboxaldehyde, 5-bromo-1-methyl-
- 5-Bromo-1-methyl-1H-pyrazole-3-carbaldehyde
- Inchi： 1S/C5H5BrN2O/c1-8-5(6)2-4(3-9)7-8/h2-3H,1H3
- InChI Key： LOGNIFIUNHNHNT-UHFFFAOYSA-N
- SMILES： N1(C)C(Br)=CC(C=O)=N1

Experimental Properties

Density: 1.73±0.1 g/cm3(Predicted)
Boiling Point: 280.4±20.0 °C(Predicted)
pka: -1.18±0.10(Predicted)

1H-Pyrazole-3-carboxaldehyde, 5-bromo-1-methyl- Pricemore >>

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